Cas no 183241-47-6 (Benzenesulfonamide, 4-bromo-N,N-bis(1-methylethyl)-)

Benzenesulfonamide, 4-bromo-N,N-bis(1-methylethyl)- structure
183241-47-6 structure
Product Name:Benzenesulfonamide, 4-bromo-N,N-bis(1-methylethyl)-
CAS No:183241-47-6
MF:C12H18BrNO2S
MW:320.245821475983
CID:1381866
PubChem ID:4519291
Update Time:2025-04-20

Benzenesulfonamide, 4-bromo-N,N-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-bromo-N,N-bis(1-methylethyl)-
    • 4-bromo-N,N-bis(propan-2-yl)benzene-1-sulfonamide
    • Benzenesulfonamide,4-bromo-N,N-bis(1-methylethyl)-
    • 183241-47-6
    • SCHEMBL2936178
    • AKOS003836859
    • Z1171487820
    • Inchi: 1S/C12H18BrNO2S/c1-9(2)14(10(3)4)17(15,16)12-7-5-11(13)6-8-12/h5-10H,1-4H3
    • InChI Key: YWFUIYHKRDBOEV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)S(N(C(C)C)C(C)C)(=O)=O

Computed Properties

  • Exact Mass: 319.02424
  • Monoisotopic Mass: 319.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8A^2
  • XLogP3: 3.4

Experimental Properties

  • PSA: 37.38
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